Cas no 3483-29-2 (3-[3-(dimethylamino)propyl]-4-methyl-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1))

• Product Name: 3-[3-(dimethylamino)propyl]-4-methyl-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1)
• CAS No: 3483-29-2
• MF: C₈H₁₆ClN₃O₂
• MW: 221.684540748596
• CID: 1466720
• PubChem ID: 198896
• Update Time: 2025-04-20

3-[3-(dimethylamino)propyl]-4-methyl-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-[3-(dimethylamino)propyl]-4-methyl-1,2,3-oxadiazol-3-ium-5-olate hydrochloride (1:1)
• 3483-29-2
• DTXSID60188378
• Sydnone, 3-(3-(dimethylamino)propyl)-4-methyl-, monohydrochloride
• 3-(3-(Dimethylamino)propyl)-4-methylsydnone monohydrochloride

• Inchi： 1S/C8H15N3O2.ClH/c1-7-8(12)13-9-11(7)6-4-5-10(2)3;/h4-6H2,1-3H3;1H
• InChI Key： YXTUQYLZWFGZEX-UHFFFAOYSA-N
• SMILES： Cl.O1C(=C(C)[N+](CCCN(C)C)=N1)[O-]

Computed Properties

• Exact Mass: 221.09328
• Monoisotopic Mass: 221.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21